Cas no 2248362-09-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-2-(2-methylphenyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-2-(2-methylphenyl)acetate
• CAS No: 2248362-09-4
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 6541713
• PubChem ID: 165858303
• Update Time: 2025-07-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-2-(2-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6523201
• 2248362-09-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-2-(2-methylphenyl)acetate

• Inchi： 1S/C23H23NO4/c1-15-9-5-6-12-17(15)20(16-10-3-2-4-11-16)23(27)28-24-21(25)18-13-7-8-14-19(18)22(24)26/h5-9,12-14,16,20H,2-4,10-11H2,1H3
• InChI Key： CQFNCBARTRKHRS-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC=CC=1C)C1CCCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 377.16270821g/mol
• Monoisotopic Mass: 377.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-2-(2-methylphenyl)acetate

Chemical Profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-2-(2-methylphenyl)acetate (CAS No. 2248362-09-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-2-(2-methylphenyl)acetate, identified by the CAS number 2248362-09-4, is a sophisticated organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of heterocyclic derivatives, featuring an isoindole core scaffold that is appended with an acetic acid ester moiety. The presence of a 1,3-dioxo group at the C1 and C3 positions of the isoindole ring introduces significant electrophilic character, making it a potential candidate for further chemical modifications and biological evaluations.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-2-(2-methylphenyl)acetate is further embellished by the substitution of a cyclohexyl group at the C2 position and an α-methylbenzyl (or p-tolyl) group at the C2' position of the acetic acid ester. This arrangement creates a complex three-dimensional conformation that may influence its solubility, bioavailability, and interactions with biological targets. The compound’s dual functionality���combining both electrophilic reactivity from the dioxo group and lipophilic characteristics from the cyclohexyl and aromatic substituents—makes it an intriguing subject for medicinal chemistry investigations.

In recent years, there has been growing interest in isoindole derivatives as pharmacophores due to their demonstrated biological activity across various therapeutic areas. The dioxo moiety in particular has been explored for its potential to engage with biological systems through hydrogen bonding or coordination interactions. For instance, studies have shown that similar structural motifs can modulate enzyme activity or interfere with protein-protein interactions, which are key mechanisms in drug discovery. The incorporation of bulky groups such as cyclohexyl and p-tolyl may also serve to enhance metabolic stability or target specificity.

Current research in this domain has highlighted the utility of such compounds in developing novel treatments for neurological disorders. The isoindole scaffold has been implicated in interactions with receptors or enzymes involved in synaptic transmission or neuroinflammation. Preliminary computational studies suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-2-(2-methylphenyl)acetate could exhibit binding affinity to certain transmembrane proteins, potentially offering a lead compound for further optimization. Additionally, the compound’s ability to cross the blood-brain barrier has been hypothesized based on its lipophilic profile derived from its structural components.

The synthesis of this compound presents both challenges and opportunities for chemists seeking to explore its pharmacological potential. The formation of the isoindole ring system typically requires multi-step reactions involving cyclization or condensation protocols. The introduction of the dioxo group demands precise control over oxidation conditions to avoid side products that could diminish yield or purity. Meanwhile, the attachment of the cyclohexyl and p-tolyl substituents necessitates careful selection of protecting groups and coupling reagents to ensure regioselectivity.

Advances in synthetic methodologies have enabled more efficient access to complex heterocycles like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the installation of aryl groups, while asymmetric synthesis strategies can be employed to achieve enantioselective production if stereochemical control is required for biological evaluation. High-throughput screening (HTS) approaches may also be applied to rapidly assess libraries derived from this core structure for initial hit identification.

Beyond its synthetic considerations,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-2-(2-methylphenyl)acetate holds promise as a scaffold for drug development due to its structural diversity. By modifying substituents or exploring analogs with different functional groups attached to the isoindole core, researchers can systematically probe structure/activity relationships (SAR). This iterative process is crucial for optimizing potency while minimizing off-target effects—a critical consideration in modern pharmaceutical design.

The pharmacokinetic profile of this compound will also be a key factor in its progression toward clinical application. Parameters such as absorption distribution metabolism excretion (ADME) must be thoroughly evaluated through in vitro assays before moving into preclinical testing. Computational modeling techniques like molecular docking can predict binding affinities and interaction patterns with potential targets, while physicochemical property predictions can guide formulation development efforts.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-cyclohexyl - - - - - - - - - - - --(2248362094) represents an innovative entry point into pharmaceutical research owing to its distinctive architecture and functional versatility. Its unique combination of heterocyclic chemistry elements positions it as a valuable building block for medicinal chemists aiming to discover new therapeutic agents targeting neurological conditions among others where isoindole derivatives are showing increasing relevance.